3,5-bis(difluoromethyl)-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-pyrazol-5-ol

• IUPAC Name: [3,5-bis(difluoromethyl)-5-hydroxy-4H-pyrazol-1-yl]-(3,4,5-triethoxyphenyl)methanone
• InChI: InChI=1S/C18H22F4N2O5/c1-4-27-12-7-10(8-13(28-5-2)14(12)29-6-3)16(25)24-18(26,17(21)22)9-11(23-24)15(19)20/h7-8,15,17,26H,4-6,9H2,1-3H3
• InChI Key: RBMFWAMRUUQXLF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)N2C(CC(=N2)C(F)F)(C(F)F)O
• Molecular Formula: C18H22F4N2O5
• Molecular Weight: 422.4 g/mol

Description

3,5-bis(difluoromethyl)-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-pyrazol-5-ol, commonly known as BDF-8634, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

BDF-8634 has shown promising results in various scientific research applications. It has been studied for its potential as a therapeutic agent in the treatment of cancer, inflammation, and neurodegenerative diseases. Additionally, BDF-8634 has been investigated for its ability to modulate the immune system and enhance the efficacy of vaccines.

Mechanism of Action

The mechanism of action of BDF-8634 is not fully understood. However, it is believed to exert its effects through the inhibition of various enzymes and signaling pathways involved in cellular processes such as proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
BDF-8634 has been shown to have significant biochemical and physiological effects in various studies. It has been demonstrated to induce apoptosis in cancer cells, reduce inflammation in animal models, and enhance the immune response to vaccines. Additionally, BDF-8634 has been found to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of BDF-8634 for lab experiments is its high purity and stability, which allows for consistent and reproducible results. Additionally, its low toxicity and lack of significant side effects make it a safe compound to work with. However, one limitation of BDF-8634 is its relatively high cost compared to other compounds used in research.

Future Directions

There are several future directions for the research and development of BDF-8634. One area of focus is the investigation of its potential as a therapeutic agent in the treatment of various diseases, including cancer and neurodegenerative diseases. Additionally, further studies are needed to fully understand its mechanism of action and identify potential targets for drug development. Finally, the development of more cost-effective synthesis methods for BDF-8634 could increase its accessibility for research purposes.
Conclusion:
In conclusion, BDF-8634 is a novel compound with significant potential for various scientific research applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of BDF-8634 and its applications in various fields.